Cas no 1311317-69-7 (4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride)

• Product Name: 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride
• CAS No: 1311317-69-7
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 4587800
• Update Time: 2025-06-21

4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride

• Inchi： 1S/C11H15N3O.ClH/c12-7-9-1-3-10(4-2-9)14-6-5-13-11(15)8-14;/h1-4H,5-8,12H2,(H,13,15);1H
• InChI Key： YLXVKAZTRQGRLL-UHFFFAOYSA-N
• SMILES： N1CCN(C2=CC=C(CN)C=C2)CC1=O.[H]Cl

Additional information on 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride

Professional Introduction to 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride (CAS No. 1311317-69-7)

4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride, identified by its Chemical Abstracts Service Number (CAS No. 1311317-69-7), is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse pharmacological properties and applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further medicinal chemistry exploration.

The molecular structure of 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride features a piperazine ring substituted with a phenyl group at the 4-position, which is further modified by an aminomethyl side chain. This structural motif is particularly interesting due to its ability to interact with biological targets in multiple ways, including through hydrogen bonding, ionic interactions, and hydrophobic effects. Such interactions are crucial for the design of molecules with high affinity and selectivity for biological receptors.

In recent years, there has been growing interest in piperazine derivatives as pharmacophores in the development of drugs targeting neurological and cardiovascular diseases. The presence of the aminomethyl group in 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride suggests potential applications in modulating enzyme activity and receptor binding. For instance, piperazine-based compounds have been explored for their role in inhibiting monoamine oxidase (MAO) enzymes, which are implicated in conditions such as depression and Parkinson's disease.

Recent studies have highlighted the importance of optimizing the substituents on the piperazine ring to enhance pharmacological activity. The aminomethyl group in this compound can serve as a site for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications. For example, introducing additional polar or aromatic groups could modify its solubility, metabolic stability, and binding affinity to biological targets.

The hydrochloride salt form of 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride is particularly advantageous in pharmaceutical formulations due to its improved solubility in water. This property is essential for drug delivery systems, as it facilitates absorption and distribution within the body. Moreover, the stability of the hydrochloride salt under various storage conditions makes it a reliable choice for industrial-scale synthesis and clinical trials.

From a synthetic chemistry perspective, 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride serves as a versatile building block for more complex molecules. Its structural features allow for easy modification through various chemical reactions, such as nucleophilic substitution, alkylation, and acylation. These reactions can be used to introduce additional functional groups or linkages, enabling the creation of novel compounds with tailored pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, piperazine derivatives have been investigated for their herbicidal and fungicidal properties. The unique structural features of 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride make it a promising candidate for developing environmentally friendly crop protection agents.

In conclusion, 4-[4-(aminomethyl)phenyl]piperazin-2-one hydrochloride (CAS No. 1311317-69-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural characteristics, combined with its improved solubility and stability as a hydrochloride salt, make it an attractive candidate for further development. As research continues to uncover new applications for piperazine derivatives, compounds like this one will play a crucial role in advancing therapeutic strategies across multiple disciplines.